Cas no 342816-20-0 (Benzonitrile,2-(hydroxymethyl)-4-methoxy-)

• Product Name: Benzonitrile,2-(hydroxymethyl)-4-methoxy-
• CAS No: 342816-20-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 302272
• Update Time: 2024-01-27

Benzonitrile,2-(hydroxymethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(hydroxymethyl)-4-methoxy-
• Benzonitrile, 2-(hydroxymethyl)-4-methoxy- (9CI)
• 2-(hydroxymethyl)-4-methoxyBenzonitrile
• 2-Cyano-5-methoxybenzyl alcohol
• Benzonitrile, 2-(hydroxymethyl)-4-methoxy-

• Inchi： 1S/C9H9NO2/c1-12-9-3-2-7(5-10)8(4-9)6-11/h2-4,11H,6H2,1H3
• InChI Key： SWNUXDIPLFSBPX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC)C=C1CO

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 338.0±27.0 °C(Predicted)
• PSA: 53.25
• pka: 13.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols